Cas no 392299-42-2 (N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392299-42-2
• MF: C₁₅H₁₆N₄O₃S₂
• MW: 364.442540168762
• CID: 6263084
• PubChem ID: 5050278
• Update Time: 2025-10-22

N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CHEMBL1360933
• 392299-42-2
• Oprea1_341682
• HMS2562L09
• N-[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• SMR000235975
• N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• MLS000722279
• N-(5-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• F0417-1174
• AKOS024577143
• SR-01000006006
• SR-01000006006-1

• Inchi： 1S/C15H16N4O3S2/c20-12(19-6-8-22-9-7-19)10-23-15-18-17-14(24-15)16-13(21)11-4-2-1-3-5-11/h1-5H,6-10H2,(H,16,17,21)
• InChI Key： ZRGNCKMZPPIADI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC=CC=2)=O)S1)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 364.06638273g/mol
• Monoisotopic Mass: 364.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 138Ų

Additional information on N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

Recent Advances in the Study of N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS: 392299-42-2)

N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS: 392299-42-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its molecular structure, biological activity, and mechanism of action, particularly in the context of kinase inhibition and anticancer properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's unique structure, featuring a 1,3,4-thiadiazole core linked to a morpholine moiety via a sulfanylacetamide bridge, has been the subject of extensive structural-activity relationship (SAR) studies. Researchers have demonstrated that this configuration confers high affinity for specific protein kinases, making it a promising candidate for targeted cancer therapies. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed its inhibitory effects on key oncogenic kinases, including PI3K and mTOR, which are critical regulators of cell proliferation and survival.

In vitro and in vivo studies have shown that N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide exhibits potent antiproliferative activity against a range of cancer cell lines, including breast, lung, and colon carcinomas. Mechanistic investigations reveal that the compound induces apoptosis and cell cycle arrest, primarily through the inhibition of the PI3K/AKT/mTOR signaling pathway. These findings are supported by molecular docking simulations, which predict strong interactions between the compound and the ATP-binding sites of targeted kinases.

Recent advancements in the synthesis and optimization of N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide derivatives have further enhanced its pharmacological profile. Modifications to the benzamide and morpholine components have yielded analogs with improved solubility, bioavailability, and selectivity. For instance, the introduction of hydrophilic substituents has addressed earlier challenges related to poor aqueous solubility, thereby enhancing the compound's potential for clinical development.

Despite these promising results, challenges remain in the translation of this compound from bench to bedside. Issues such as off-target effects, metabolic stability, and toxicity profiles require further investigation. Ongoing preclinical studies are focused on addressing these limitations, with the goal of advancing the compound into early-phase clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide represents a compelling example of how rational drug design can yield potent and selective kinase inhibitors. Its multifaceted mechanism of action and promising preclinical data underscore its potential as a therapeutic agent for cancer treatment. Future research will likely explore its applications in combination therapies and its efficacy in patient-derived xenograft models, paving the way for its eventual clinical evaluation.